Cas no 1805350-81-5 (2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine
• CAS No: 1805350-81-5
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4862109
• Update Time: 2025-06-20

2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine

• Inchi： 1S/C7H5BrF2IN/c1-3-2-12-6(8)5(11)4(3)7(9)10/h2,7H,1H3
• InChI Key： PSXWKXLGLRMFNP-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine

Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine (CAS No. 1805350-81-5)

2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine, with the CAS number 1805350-81-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of bromo, iodo, and difluoromethyl substituents, make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The< strong>pyridine core of 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine serves as a versatile scaffold for medicinal chemists. Pyridines are well-documented for their role in biological processes and have been incorporated into numerous drugs due to their ability to interact with biological targets effectively. The< strong>bromo and< strong>iodo substituents on the pyridine ring enhance its reactivity, making it an excellent precursor for further functionalization. These halogen atoms can participate in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The< strong>difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently introduced into drug candidates due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. This substitution pattern has been successfully employed in various therapeutic areas, including oncology and anti-inflammatory drugs. The< strong>methyl group at the 5-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel small molecules for therapeutic purposes. The compound< strong>2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine has emerged as a promising intermediate in this context. Its structural motifs are particularly relevant in the design of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The halogenated pyridines serve as key components in these inhibitors due to their ability to form stable interactions with the active sites of kinases.

One of the most compelling aspects of this compound is its potential application in the development of next-generation agrochemicals. Pyridine derivatives have long been utilized in pesticides and herbicides due to their efficacy in controlling pests and weeds. The< strong>bromo,< strong>iodo, and< strong>difluoromethyl substituents enhance the bioactivity of the molecule, making it a potent candidate for crop protection agents. Current research is exploring its efficacy as a precursor for novel agrochemical formulations that are more environmentally sustainable.

The synthesis of< strong>2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and substitution reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels. These synthetic strategies underscore the importance of< strong>CAS No. 1805350-81-5 as a building block for complex molecular architectures.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-iodo-5-methylpyridine represents a significant advancement in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for developing novel therapeutics and crop protection agents. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and drug discovery is likely to grow even further.